Cas no 2034262-06-9 (N'-(2-cyanophenyl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide)

• Product name: N'-(2-cyanophenyl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide
• CAS No: 2034262-06-9
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5348370

N'-(2-cyanophenyl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-cyanophenyl)-N2-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide
• N'-(2-cyanophenyl)-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]oxamide
• N'-(2-cyanophenyl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide

• Inchi： 1S/C20H19N3O3/c1-26-20(10-14-6-2-3-7-15(14)11-20)13-22-18(24)19(25)23-17-9-5-4-8-16(17)12-21/h2-9H,10-11,13H2,1H3,(H,22,24)(H,23,25)
• InChI Key： WDURJKPCFAKMCQ-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC(C(NC2C=CC=CC=2C#N)=O)=O)CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• XLogP3: 2.8
• Topological Polar Surface Area: 91.2

Additional information on N'-(2-cyanophenyl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide

N'-(2-Cyanophenyl)-N-[(2-Methoxy-2,3-Dihydro-1H-Inden-2-Yl)Methyl]Ethanediamide: A Comprehensive Overview

N'-(2-Cyanophenyl)-N-[(2-Methoxy-2,3-Dihydro-1H-Inden-2-Yl)Methyl]Ethanediamide, also known by its CAS number 2034262-06-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug design, material synthesis, and catalysis. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its potential as a building block for advanced materials.

The molecular structure of N'-(2-Cyanophenyl)-N-[(2-Methoxy-2,3-Dihydro-1H-Inden-2-Yl)Methyl]Ethanediamide is characterized by a combination of functional groups that contribute to its reactivity and versatility. The presence of the cyano group (-CN) on the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the methoxy group (-OCH3) attached to the indene moiety adds steric bulk and enhances solubility in certain solvents. These features make the compound suitable for a wide range of chemical transformations.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various methods to optimize its production, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's stability under different conditions has also been extensively studied, revealing its resistance to thermal degradation and susceptibility to photochemical reactions.

In terms of applications, N'-(2-Cyanophenyl)-N-[(2-Methoxy-2,3-Dihydro-1H-Inden-2-Yl)Methyl]Ethanediamide has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Furthermore, its role as an intermediate in drug design has been explored, particularly in the development of bioactive molecules with anti-inflammatory and anticancer properties.

The compound's interaction with biological systems has also been a topic of interest. Studies have demonstrated that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is required to fully understand its mechanism of action and toxicity profile.

From an environmental perspective, the biodegradability and eco-friendliness of N'-(2-Cyanophenyl)-N-[(2-Methoxy-2,3-Dihydro-1H Inden 06 9 have been evaluated. Initial findings indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. Efforts are underway to develop greener synthesis routes and recycling methods to mitigate these environmental risks.

In conclusion, N'-(2-Cyanophenyl)-N [(emphasized text)Methyl]Ethanediamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific innovation.